4,4’-Methylenedianiline
4,4’-Methylenedianiline
4,4'-Methylenedianiline is an industrial chemical that is not known to occur naturally. It is also commonly known as diaminodiphenylmethane or MDA. It occurs as a colorless to pale yellow solid and has a faint odor. 4,4'-Methylenedianiline is used mainly for making polyurethane foams, which have a variety of uses, such as insulating materials in mailing containers. It is also used for making coating materials, glues, Spandex® fiber, dyes, and rubber.
4, 4'-Methylenedianiline, also known as di-(4-aminophenyl)methane or DDM, belongs to the class of organic compounds known as diphenylmethanes. Diphenylmethanes are compounds containing a diphenylmethane moiety, which consists of a methane wherein two hydrogen atoms are replaced by two phenyl groups. 4, 4'-Methylenedianiline exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 4, 4'-methylenedianiline is primarily located in the membrane (predicted from logP). 4, 4'-Methylenedianiline can be biosynthesized from diphenylmethane. 4, 4'-Methylenedianiline is formally rated as a possible carcinogen (by IARC 2B) and is also a potentially toxic compound.
4,4'-diaminodiphenylmethane appears as a tan flake or lump solid with a faint fishlike odor. May be toxic by inhalation or ingestion, and may be irritating to skin. Insoluble in water.
4, 4'-Methylenedianiline, also known as di-(4-aminophenyl)methane or DDM, belongs to the class of organic compounds known as diphenylmethanes. Diphenylmethanes are compounds containing a diphenylmethane moiety, which consists of a methane wherein two hydrogen atoms are replaced by two phenyl groups. 4, 4'-Methylenedianiline exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 4, 4'-methylenedianiline is primarily located in the membrane (predicted from logP). 4, 4'-Methylenedianiline can be biosynthesized from diphenylmethane. 4, 4'-Methylenedianiline is formally rated as a possible carcinogen (by IARC 2B) and is also a potentially toxic compound.
4,4'-diaminodiphenylmethane appears as a tan flake or lump solid with a faint fishlike odor. May be toxic by inhalation or ingestion, and may be irritating to skin. Insoluble in water.
Brand Name:
Vulcanchem
CAS No.:
101-77-9
VCID:
VC0154101
InChI:
InChI=1S/C13H14N2/c14-12-5-1-10(2-6-12)9-11-3-7-13(15)8-4-11/h1-8H,9,14-15H2
SMILES:
C1=CC(=CC=C1CC2=CC=C(C=C2)N)N
Molecular Formula:
C13H14N2
NH2C6H4CH2C6H4NH2
C13H14N2
NH2C6H4CH2C6H4NH2
C13H14N2
Molecular Weight:
198.26 g/mol
4,4’-Methylenedianiline
CAS No.: 101-77-9
Reference Standards
VCID: VC0154101
Molecular Formula: C13H14N2
NH2C6H4CH2C6H4NH2
C13H14N2
Molecular Weight: 198.26 g/mol
CAS No. | 101-77-9 |
---|---|
Product Name | 4,4’-Methylenedianiline |
Molecular Formula | C13H14N2 NH2C6H4CH2C6H4NH2 C13H14N2 |
Molecular Weight | 198.26 g/mol |
IUPAC Name | 4-[(4-aminophenyl)methyl]aniline |
Standard InChI | InChI=1S/C13H14N2/c14-12-5-1-10(2-6-12)9-11-3-7-13(15)8-4-11/h1-8H,9,14-15H2 |
Standard InChIKey | YBRVSVVVWCFQMG-UHFFFAOYSA-N |
Impurities | 2,4-diaminodiphenylmethane isomer, up to 3% |
SMILES | C1=CC(=CC=C1CC2=CC=C(C=C2)N)N |
Canonical SMILES | C1=CC(=CC=C1CC2=CC=C(C=C2)N)N |
Boiling Point | 748 to 750 °F at 768 mm Hg (NTP, 1992) 398.0 °C 398 °C at 102kPa: 398-399 °C 748°F |
Colorform | Crystals from water or benzene Tan flakes, lumps, or pearly leaflets from benzene Plates or needles (water); plates (benzene) Light-brown crystals Light tan to white crystalline solid |
Density | 1.15 at 77 °F (NTP, 1992) 1.070 g/mL at 103 °C 0.5 g/cm³ 1.15 1.06 (Liquid at 212°F) |
Flash Point | 430 °F (NTP, 1992) 428 °F (220 °C) (closed cup) 220 °C c.c. 430°F 374°F |
Melting Point | 197 to 198 °F (NTP, 1992) 92.5 °C 92.5°C 91.5-92 °C 198°F |
Physical Description | 4,4'-diaminodiphenylmethane appears as a tan flake or lump solid with a faint fishlike odor. May be toxic by inhalation or ingestion, and may be irritating to skin. Insoluble in water. DryPowder; Liquid; OtherSolid; OtherSolid, Liquid Solid COLOURLESS-TO-PALE-YELLOW FLAKES WITH CHARACTERISTIC ODOUR. TURNS DARK ON EXPOSURE TO AIR. Pale-brown, crystalline solid with a faint, amine-like odor. |
Description | 4,4'-Methylenedianiline is an industrial chemical that is not known to occur naturally. It is also commonly known as diaminodiphenylmethane or MDA. It occurs as a colorless to pale yellow solid and has a faint odor. 4,4'-Methylenedianiline is used mainly for making polyurethane foams, which have a variety of uses, such as insulating materials in mailing containers. It is also used for making coating materials, glues, Spandex® fiber, dyes, and rubber. 4, 4'-Methylenedianiline, also known as di-(4-aminophenyl)methane or DDM, belongs to the class of organic compounds known as diphenylmethanes. Diphenylmethanes are compounds containing a diphenylmethane moiety, which consists of a methane wherein two hydrogen atoms are replaced by two phenyl groups. 4, 4'-Methylenedianiline exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 4, 4'-methylenedianiline is primarily located in the membrane (predicted from logP). 4, 4'-Methylenedianiline can be biosynthesized from diphenylmethane. 4, 4'-Methylenedianiline is formally rated as a possible carcinogen (by IARC 2B) and is also a potentially toxic compound. 4,4'-diaminodiphenylmethane appears as a tan flake or lump solid with a faint fishlike odor. May be toxic by inhalation or ingestion, and may be irritating to skin. Insoluble in water. |
Related CAS | 13552-44-8 (di-hydrochloride) 21646-20-8 (hydrochlorideCl[3:1]) |
Shelf Life | OXIDIZES IN AIR; PALE YELLOW CRYSTALS TURN DARK COLOR WHEN EXPOSED TO AIR. |
Solubility | less than 1 mg/mL at 66° F (NTP, 1992) 0.01 M Slightly sol in cold water. Very sol in alcohol, benzene, ether Solubility (g/100mL solvent at 25 °C): 273.0 in acetone; 9.0 in benzene; 0.7 in carbon tetrachloride; 9.5 in ethyl ether; 143.0 in methanol; 0.1 in water In water, 1.00X10+3 mg/L at 25 °C 1 mg/mL at 25 °C Solubility in water: poor 0.1% |
Synonyms | p,p’-Methylenebisaniline; 4,4-Diaminodiphenylmethane; 4,4’-Diaminobiphenylmethane; 4,4’-Diaminodiphenylenemethane; 4,4’-Diaminophenylmethane; 4,4’-Diphenylmethanediamine; 4,4’-Methylenebis(aniline); 4,4’-Methylenebis(benzenamine); 4,4’-Methylenediben |
Vapor Density | 6.8 (NTP, 1992) (Relative to Air) 6.8 (Air = 1) 6.8 |
Vapor Pressure | 1e-07 mm Hg at 77 °F (calculated) (NTP, 1992) 2.03X10-7 mm Hg at 25 °C Vapor pressure, Pa at 197 °C: 133 0.0000002 mmHg at 77°F (77°F): 0.0000002 mmHg |
PubChem Compound | 7577 |
Last Modified | Nov 11 2021 |
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